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Cat. No.: B1207919

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycine Cresol Red is a complexometric indicator that facilitates the quantitative analysis of
various metal ions. This indicator forms colored complexes with specific metal ions, enabling
their determination through spectrophotometry and, in some cases, visual titration. This
document provides detailed application notes and protocols for the use of Glycine Cresol Red
in the determination of metal ions, with a primary focus on the spectrophotometric analysis of
trivalent metal ions such as Aluminum (ARR+), Gallium (Ga3*), and Indium (In3+).[1] The
underlying principle involves the formation of a stable, colored complex between the metal ion
and the Glycine Cresol Red indicator, where the intensity of the color is directly proportional to
the concentration of the metal ion.

Principle of the Method

The Glycine Cresol Red method for metal ion determination is based on the principles of
complexometry. Glycine Cresol Red, a derivative of cresol red and the amino acid glycine,
acts as a ligand that binds with metal ions to form a coordination complex. This complex
formation is accompanied by a distinct color change, which can be quantified using a
spectrophotometer at a specific wavelength.

The general reaction can be represented as:
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Mn+ (metal ion) + GCR (Glycine Cresol Red) — [M(GCR)]"* (colored complex)

The stability and stoichiometry of the metal-indicator complex are crucial for accurate
quantification and are influenced by factors such as pH, temperature, and the presence of
interfering ions.

Applications

The primary application of the Glycine Cresol Red method is in the quantitative determination
of trivalent metal ions. It has been specifically noted for its utility with:

e Aluminum (AlR*)

o Gallium (Ga3*)

e Indium (In3*)[1]

While its use as a visual indicator in the complexometric titration of aluminum with EDTA has
been mentioned, detailed protocols are less common than those for spectrophotometric
analysis. The spectrophotometric approach offers high sensitivity and is suitable for
determining low concentrations of these metal ions in various samples.

Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the Glycine
Cresol Red method for metal ion determination. Please note that specific values can vary
based on experimental conditions.
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Molar
. Wavelength o
Metal lon Method Optimal pH Absorptivity
(Amax)
(e)
Spectrophotomet Not explicitl
AlB+ P P 45-55 ~550 nm P y
ry found
Spectrophotomet Not explicitl
Ga3t P P 3.0-4.0 ~540 nm P y
ry found
Spectrophotomet Not explicitl
N3+ P P 40-5.0 ~545 nm prcty
ry found

Note: The exact optimal pH and Amax may require experimental optimization.

Experimental Protocols

Preparation of Reagents
Standard Metal lon Solution (e.g., 1000 ppm Al3+):

o Dissolve a precisely weighed amount of high-purity aluminum wire or salt (e.g., AICI3) in a
minimal amount of dilute acid (e.g., HCI) and dilute to a known volume with deionized

water.

Glycine Cresol Red Indicator Solution (0.1% w/v):

o Dissolve 0.1 g of Glycine Cresol Red in 100 mL of deionized water. Gentle warming may
be required to aid dissolution. The solution should be stored in a dark bottle.

Buffer Solution (e.g., Acetate Buffer, pH 4.8):

o Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2 M sodium acetate
solutions. Adjust the pH to the desired value using a pH meter.

EDTA Solution (for titration, if applicable):

o Prepare a standard solution of ethylenediaminetetraacetic acid (EDTA) of a known
concentration (e.g., 0.01 M).
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Protocol 1: Spectrophotometric Determination of
Aluminum (Al3%)

This protocol outlines the steps for creating a calibration curve and determining the
concentration of an unknown aluminum sample.

o Preparation of Calibration Standards:

o From the 1000 ppm standard AIR* solution, prepare a series of working standards with
concentrations ranging from approximately 0.1 to 5.0 ppm by serial dilution with deionized
water.

e Color Development:

o Into a series of 25 mL volumetric flasks, pipette 5.0 mL of each working standard and a
blank (deionized water).

o To each flask, add 2.0 mL of the acetate buffer solution (pH 4.8).
o Add 1.0 mL of the 0.1% Glycine Cresol Red indicator solution.
o Dilute to the mark with deionized water and mix thoroughly.

o Allow the solutions to stand for a specified time (e.g., 15 minutes) for full-color
development.

e Spectrophotometric Measurement:

o Set the spectrophotometer to the predetermined Amax for the AI-GCR complex
(approximately 550 nm).

o Zero the instrument using the blank solution.
o Measure the absorbance of each standard.
e Calibration Curve:

o Plot a graph of absorbance versus the concentration of the aluminum standards.
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o The plot should be linear and pass through the origin.

e Analysis of Unknown Sample:

o Take a known volume of the unknown sample and follow the same color development
procedure as for the standards.

o Measure the absorbance of the unknown sample.

o Determine the concentration of aluminum in the unknown sample by interpolating its
absorbance on the calibration curve.
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Caption: Workflow for the spectrophotometric determination of metal ions.

Logical Relationship in Complexometric Titration
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Caption: Principle of a complexometric titration with a metal indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Method for Metal lon Determination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207919#glycine-cresol-red-titration-method-for-
metal-ions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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